Cas no 1565375-97-4 (4-(chloromethyl)-3-fluorobenzoic acid)

• Product Name: 4-(chloromethyl)-3-fluorobenzoic acid
• CAS No: 1565375-97-4
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 4606447
• PubChem ID: 91883061
• Update Time: 2025-05-23

4-(chloromethyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-fluorobenzoic acid

• Inchi： 1S/C8H6ClFO2/c9-4-6-2-1-5(8(11)12)3-7(6)10/h1-3H,4H2,(H,11,12)
• InChI Key： LKCVQVSYLJTTOD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCl)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(chloromethyl)-3-fluorobenzoic acid

Introduction to 4-(Chloromethyl)-3-fluorobenzoic Acid (CAS No. 1565375-97-4)

4-(Chloromethyl)-3-fluorobenzoic acid (CAS No. 1565375-97-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloromethyl and fluorobenzene functional groups, which confer it with distinct reactivity and biological activity.

The chloromethyl group in 4-(Chloromethyl)-3-fluorobenzoic acid makes it an excellent electrophilic reagent, facilitating a wide range of chemical transformations. This group can readily undergo substitution reactions, making it useful in the synthesis of complex molecules and derivatives. Additionally, the presence of the fluorobenzene moiety imparts unique electronic and steric properties, which can influence the compound's reactivity and stability.

In the pharmaceutical industry, 4-(Chloromethyl)-3-fluorobenzoic acid has shown promise as an intermediate in the synthesis of various drugs. Its ability to form stable complexes with metal ions and its reactivity in organic synthesis make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of anticancer drugs, antimicrobial agents, and other bioactive compounds.

One notable application of 4-(Chloromethyl)-3-fluorobenzoic acid is in the field of materials science. The compound's unique electronic properties make it suitable for use in the development of functional materials, such as conductive polymers and photovoltaic materials. Researchers have investigated its use in organic electronics, where its ability to modulate electronic properties through chemical modification has been leveraged to enhance device performance.

In addition to its applications in pharmaceuticals and materials science, 4-(Chloromethyl)-3-fluorobenzoic acid has also been studied for its potential in chemical synthesis. Its reactivity and functional group diversity make it a useful starting material for the preparation of a wide range of organic compounds. For example, it can be used in Suzuki coupling reactions to form biaryl compounds, which are important intermediates in the synthesis of pharmaceuticals and fine chemicals.

The safety and handling of 4-(Chloromethyl)-3-fluorobenzoic acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 4-(Chloromethyl)-3-fluorobenzoic acid (CAS No. 1565375-97-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it a valuable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in the scientific community.